Cas no 906352-69-0 (2H-Pyran,4-[2-(bromomethyl)phenoxy]tetrahydro-)
![2H-Pyran,4-[2-(bromomethyl)phenoxy]tetrahydro- structure](https://www.kuujia.com/scimg/cas/906352-69-0x500.png)
2H-Pyran,4-[2-(bromomethyl)phenoxy]tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran,4-[2-(bromomethyl)phenoxy]tetrahydro-
- 2-(TETRAHYDROPYRAN-4-YLOXY)BENZYL BROMIDE
- 4-[2-(bromomethyl)phenoxy]oxane
- 4-[2-(bromomethyl)phenoxy]tetrahydropyran
- CS-0459435
- 4-(2-(Bromomethyl)phenoxy)tetrahydro-2H-pyran
- 906352-69-0
- AKOS013251740
- DTXSID70640230
- FT-0769396
- 2-(Tetrahydropyran-4-yloxy)benzylbromide
- MFCD09064959
- DB-078736
-
- MDL: MFCD09064959
- Inchi: InChI=1S/C12H15BrO2/c13-9-10-3-1-2-4-12(10)15-11-5-7-14-8-6-11/h1-4,11H,5-9H2
- InChI Key: ZFYVDBXSQARTLZ-UHFFFAOYSA-N
- SMILES: C1COCCC1OC2=CC=CC=C2CBr
Computed Properties
- Exact Mass: 270.02600
- Monoisotopic Mass: 270.02554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
- XLogP3: 2.9
Experimental Properties
- Density: 1.38
- Boiling Point: 344.2°C at 760 mmHg
- Flash Point: 150.9°C
- Refractive Index: 1.56
- PSA: 18.46000
- LogP: 3.13930
2H-Pyran,4-[2-(bromomethyl)phenoxy]tetrahydro- Security Information
- Hazard Statement: Corrosive
-
Hazardous Material Identification:
2H-Pyran,4-[2-(bromomethyl)phenoxy]tetrahydro- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB225089-1 g |
4-[2-(Bromomethyl)phenoxy]tetrahydropyran, 95%; . |
906352-69-0 | 95% | 1 g |
€258.30 | 2023-07-20 | |
eNovation Chemicals LLC | K73531-1g |
2-(Tetrahydropyran-4-yloxy)benzylbromide |
906352-69-0 | 95% | 1g |
$695 | 2025-02-19 | |
Apollo Scientific | OR12241-250mg |
4-[2-(Bromomethyl)phenoxy]tetrahydro-2H-pyran |
906352-69-0 | 250mg |
£240.00 | 2024-07-28 | ||
Apollo Scientific | OR12241-1g |
4-[2-(Bromomethyl)phenoxy]tetrahydro-2H-pyran |
906352-69-0 | 1g |
£480.00 | 2024-07-28 | ||
eNovation Chemicals LLC | K73531-1g |
2-(Tetrahydropyran-4-yloxy)benzylbromide |
906352-69-0 | 95% | 1g |
$695 | 2024-06-09 | |
SHENG KE LU SI SHENG WU JI SHU | sc-261592-250mg |
4-[2-(Bromomethyl)phenoxy]tetrahydropyran, |
906352-69-0 | 250mg |
¥948.00 | 2023-09-05 | ||
Chemenu | CM726083-250mg |
4-[2-(BROMOMETHYL)PHENOXY]TETRAHYDROPYRAN |
906352-69-0 | 95%+ | 250mg |
$480 | 2024-07-20 | |
eNovation Chemicals LLC | K73531-1g |
2-(Tetrahydropyran-4-yloxy)benzylbromide |
906352-69-0 | 95% | 1g |
$695 | 2025-03-03 | |
eNovation Chemicals LLC | K73531-1g |
2-(Tetrahydropyran-4-yloxy)benzylbromide |
906352-69-0 | 95% | 1g |
$695 | 2025-03-03 | |
SHENG KE LU SI SHENG WU JI SHU | sc-261592-250 mg |
4-[2-(Bromomethyl)phenoxy]tetrahydropyran, |
906352-69-0 | 250MG |
¥948.00 | 2023-07-11 |
2H-Pyran,4-[2-(bromomethyl)phenoxy]tetrahydro- Related Literature
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1. Spectroscopic studies of the optical properties of carbon dots: recent advances and future prospectsQingnan Zhao,Wei Song,Bing Zhao,Bai Yang Mater. Chem. Front., 2020,4, 472-488
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Ibrar Ayub,Dangsheng Su,Marc Willinger,Alexey Kharlamov,Leonid Ushkalov,Valery A. Zazhigalov,Nataly Kirillova,Robert Schlögl Phys. Chem. Chem. Phys., 2003,5, 970-978
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Pablo Lozano-Reis,Ramón Sayós,José A. Rodriguez,Francesc Illas Phys. Chem. Chem. Phys., 2020,22, 26145-26154
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Peter Kauffman,Elain Fu,Barry Lutz,Paul Yager Lab Chip, 2010,10, 2614-2617
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Chih-Chia Cheng,Wei-Ling Lin,Zhi-Sheng Liao,Chih-Wei Chu,Jyun-Jie Huang,Shan-You Huang,Wen-Lu Fan Polym. Chem., 2017,8, 7469-7474
Additional information on 2H-Pyran,4-[2-(bromomethyl)phenoxy]tetrahydro-
Comprehensive Overview of 2H-Pyran,4-[2-(bromomethyl)phenoxy]tetrahydro- (CAS No. 906352-69-0)
The compound 2H-Pyran,4-[2-(bromomethyl)phenoxy]tetrahydro- (CAS No. 906352-69-0) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a tetrahydro-2H-pyran ring and a bromomethylphenoxy substituent, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.
One of the key features of 2H-Pyran,4-[2-(bromomethyl)phenoxy]tetrahydro- is its versatility in organic synthesis. The presence of the bromomethyl group allows for further functionalization, enabling the creation of complex molecules. This property is particularly relevant in the development of novel therapeutics, where precise molecular modifications are often required. The compound's tetrahydro-2H-pyran moiety also contributes to its stability and bioavailability, making it a promising candidate for pharmaceutical applications.
In recent years, the demand for 2H-Pyran,4-[2-(bromomethyl)phenoxy]tetrahydro- has grown alongside advancements in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce this compound, minimizing waste and reducing environmental impact. This aligns with the broader trend of sustainable chemical manufacturing, a topic frequently searched by professionals in the field. The compound's potential role in biodegradable materials and renewable energy applications further enhances its appeal.
The synthesis of 2H-Pyran,4-[2-(bromomethyl)phenoxy]tetrahydro- typically involves multi-step reactions, including etherification and bromination processes. These methods are well-documented in the literature, but ongoing research aims to optimize yields and reduce costs. For instance, the use of catalytic systems and microwave-assisted synthesis has shown promise in improving efficiency. Such innovations are often highlighted in academic discussions and industry reports, reflecting the compound's relevance in modern chemistry.
Another area of interest is the compound's potential in medicinal chemistry. The 2H-Pyran scaffold is a common motif in bioactive molecules, and the addition of a bromomethylphenoxy group can enhance binding affinity to biological targets. This has led to investigations into its use for developing anti-inflammatory and antimicrobial agents. These applications are particularly timely, given the global focus on drug resistance and the need for new therapeutic options.
From a commercial perspective, 2H-Pyran,4-[2-(bromomethyl)phenoxy]tetrahydro- is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Pricing and availability can vary, but the compound's niche applications ensure steady demand. Industry professionals frequently search for bulk suppliers and custom synthesis options, underscoring the importance of reliable sourcing in this field.
In conclusion, 2H-Pyran,4-[2-(bromomethyl)phenoxy]tetrahydro- (CAS No. 906352-69-0) is a compound of growing importance in both academic and industrial settings. Its unique structural features, combined with its potential in drug discovery and sustainable chemistry, make it a subject of ongoing research. As advancements in synthetic methods and applications continue, this compound is likely to remain a focal point for chemists and researchers worldwide.
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